Cas no 54029-72-0 (Benzenamine, 2-nitro-5-(phenylsulfinyl)-)

• Product Name: Benzenamine, 2-nitro-5-(phenylsulfinyl)-
• CAS No: 54029-72-0
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• CID: 355744
• PubChem ID: 13035572
• Update Time: 2025-04-19

Benzenamine, 2-nitro-5-(phenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-nitro-5-(phenylsulfinyl)-
• 5-(benzenesulfinyl)-2-nitroaniline
• AWPYQKOHIPZPFB-UHFFFAOYSA-N
• 2-amino-4-phenylsulfinyl-1-nitrobenzene
• DTXSID20515969
• 54029-72-0
• 2-amino-1-nitro-4-phenylsulfinylbenzene
• 2-amino-4-phenylsulfinyl-1-nitrobenzen
• 1-amino-5-phenylsulfinyl-2-nitrobenzene
• SCHEMBL9808961

• Inchi： 1S/C12H10N2O3S/c13-11-8-10(6-7-12(11)14(15)16)18(17)9-4-2-1-3-5-9/h1-8H,13H2
• InChI Key： AWPYQKOHIPZPFB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(=C(C=1)N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 262.0413
• Monoisotopic Mass: 262.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 86.23